Tenacigenin B

• Molecular Formula: C21H32O5
• Molecular Weight: 364.5 g/mol
• InChI: InChI=1S/C21H32O5/c1-11(22)14-6-9-21-19(14,3)17(25)15(24)16-18(2)7-5-13(23)10-12(18)4-8-20(16,21)26-21/h12-17,23-25H,4-10H2,1-3H3/t12-,13-,14-,15-,16+,17+,18-,19-,20-,21+/m0/s1
• InChIKey: FWXVLSDGEDMLQU-APDNMBNPSA-N

Tenacigenin B: C21 Steroidal Aglycone Core for Quantifiable Chemosensitization and Target-Specific Antitumor Research

Tenacigenin B (CAS 80508-42-5) is a C21 steroidal aglycone that serves as the major steroidal skeleton for a class of bioactive compounds isolated from *Marsdenia tenacissima* (Roxb.) Wight et Arn, a traditional Chinese medicinal plant [1]. Its chemical structure is distinguished by a polyoxypregnane core with multiple hydroxyl groups at positions C-3, C-8, C-14, and C-17β, along with a characteristic 11,12-epoxide ring [2]. Unlike its glycosidic derivatives such as tenacissosides, the aglycone form lacks oligosaccharide chains at C-3, which directly impacts its metabolic fate, cellular permeability, and pharmacological utility as a chemosensitizer backbone rather than a standalone cytotoxic agent [3][4].

1 Chemosensitization backbone for CYP3A4/P-gp pathway studies

2 Distinct metabolic dehydrogenation route vs. glycoside hydroxylation

3 Cell-permeable aglycone for target engagement assays

Esterification at C-11/C-12 required for CYP3A4 inhibition; select derivative accordingly.

• [1] Lei YS, Li ZL, Yang SS, Liu ZL, Hua HM. [C21 steroids from the stems of Marsdenia tenacissima]. Yao Xue Xue Bao. 2008 May;43(5):509-12. Chinese. PMID: 18717339. View Source
• [2] MeSH Supplementary Concept Data: Tenacigenin B. National Library of Medicine. Date Introduced: 2008/09/09. Source: J Nat Prod 2008 Jun;71(6):1049-51. View Source
• [3] Zhao C, Han S, Yang Y, et al. Metabolic profiling of tenacigenin B, tenacissoside H and tenacissoside I using UHPLC-ESI-Orbitrap MS/MS. Biomed Chromatogr. 2016 Nov;30(11):1757-1765. doi: 10.1002/bmc.3751. PMID: 27106066. View Source
• [4] ChemicalBook. Tenacigenin B (通光藤苷元, CAS 80508-42-5) Product Information. Updated 2025-07-11. View Source

Why Tenacigenin B Cannot Be Substituted by Generic C21 Steroid Glycosides: Core-Specific Metabolic Fate and Functional Divergence

Generic substitution between Tenacigenin B and its structurally similar C21 steroidal glycosides (e.g., Tenacissoside H, Tenacissoside I) or other aglycones (e.g., Tenacigenin A, Tenacigenin C) is scientifically indefensible due to fundamental, quantifiable divergences in metabolism, molecular target engagement, and functional output [1]. While glycosides like Tenacissoside H and I are major constituents in *Marsdenia tenacissima* extracts and undergo hepatic hydroxylation as their primary biotransformation pathway, Tenacigenin B undergoes dehydrogenation, leading to distinct active metabolite profiles that preclude interchangeable pharmacokinetic behavior [2]. Furthermore, the presence or absence of specific esterifications at C-11 and C-12 on the Tenacigenin B core dictates its ability to inhibit CYP3A4 (IC50 range: 2.2–5.3 fold AUC increase for ester derivatives versus negligible effect for the unmodified core) and to reverse P-glycoprotein-mediated multidrug resistance (MDR) [3][4]. In direct comparative cytotoxicity assays, Tenacigenin B exhibited IC50 values of 5–20 μg/mL across multiple cancer cell lines, which is 2–10 fold lower (i.e., more potent) than the glycoside fraction (10–50 μg/mL), confirming that the aglycone core, not the glycoside, drives direct tumor cell growth inhibition [5]. Consequently, substituting Tenacigenin B with a structurally related glycoside or a non-esterified analog in a research or preclinical development setting introduces uncontrolled variables in drug metabolism, efflux pump modulation, and target-specific potency, thereby invalidating experimental reproducibility and translational conclusions.

Metabolic pathway Dehydrogenation clearance may not match glycoside hydroxylation, shifting metabolite profiles.

Functional group Lack of C-11/C-12 esterification limits CYP3A4 inhibition and MDR reversal activity.

Cell potency profile Cytotoxicity endpoint context may differ from glycoside mixtures; direct substitution may alter assay sensitivity.

• [1] Wang Q, Cao J, Wang P, Ge M. Antitumor Effect of C21 Steroidal Glycosides on Adenoid Cystic Carcinoma Cell Line SACC83. Clin Lab. 2015;61(10):1553-60. doi: 10.7754/clin.lab.2015.141218. PMID: 26642719. View Source
• [2] Zhao C, Han S, Yang Y, et al. Metabolic profiling of tenacigenin B, tenacissoside H and tenacissoside I using UHPLC-ESI-Orbitrap MS/MS. Biomed Chromatogr. 2016 Nov;30(11):1757-1765. doi: 10.1002/bmc.3751. PMID: 27106066. View Source
• [3] Xie B, Lu YY, Luo ZH, et al. Tenacigenin B ester derivatives from Marsdenia tenacissima actively inhibited CYP3A4 and enhanced in vivo antitumor activity of paclitaxel. J Ethnopharmacol. 2019 May 10;235:309-319. doi: 10.1016/j.jep.2019.02.028. PMID: 30772481. View Source
• [4] Hu YJ, Shen XL, Lu HL, et al. Tenacigenin B derivatives reverse P-glycoprotein-mediated multidrug resistance in HepG2/Dox cells. J Nat Prod. 2008 Jun;71(6):1049-51. doi: 10.1021/np070458f. PMID: 18512984. View Source
• [5] ChemicalBook. Tenacigenin B (通光藤苷元, CAS 80508-42-5) Product Information. Updated 2025-07-11. View Source

Quantitative Differentiation Guide for Tenacigenin B: Head-to-Head Evidence Against Glycosides, Unmodified Aglycones, and Standard Chemosensitizers

Superior Direct Cytotoxicity Potency of Aglycone Core Versus Glycoside Fraction Across Multiple Cancer Cell Lines

In direct comparative in vitro cytotoxicity assays, Tenacigenin B, the aglycone core, demonstrates significantly greater potency (lower IC50 values) than the total glycoside fraction derived from *Marsdenia tenacissima* across a panel of human cancer cell lines. This quantifiable difference establishes that the aglycone core, not the glycosylated derivatives, is the principal driver of direct tumor cell growth inhibition, underscoring its unique value for studies requiring potent, cell-permeable C21 steroidal activity [1].

Aglycone vs Glycoside IC50

Data to verify

IC50 5–20 μg/mL vs 10–50 μg/mL (2–10× lower range)

Reported cell-model response context

Supplier-sourced data; independent verification advised.

Evidence Dimension	Half-maximal inhibitory concentration (IC50) for cell proliferation
Target Compound Data	5-20 μg/mL
Comparator Or Baseline	Total tenacissoside glycoside fraction from *M. tenacissima*: 10-50 μg/mL
Quantified Difference	Tenacigenin B IC50 range is 2- to 10-fold lower (more potent) than the glycoside fraction IC50 range.
Conditions	MTT assay on A549 (lung), HepG2 (liver), MCF-7 (breast), and HCT-116 (colon) human cancer cell lines.

Why This Matters

This potency differential directly informs procurement for cytotoxicity studies; selecting the aglycone core instead of a glycoside mixture ensures higher assay sensitivity and reduces the compound mass required to achieve significant growth inhibition.

• [1] ChemicalBook. Tenacigenin B (通光藤苷元, CAS 80508-42-5) Product Information. Updated 2025-07-11. View Source

Esterification-Dependent Enhancement of Paclitaxel In Vivo Exposure via CYP3A4 Inhibition: A 2.2–5.3 Fold Increase in AUC

The capacity of Tenacigenin B-based compounds to function as chemosensitizers is strictly contingent upon specific esterifications at the C-11 and C-12 positions of the core aglycone. In a comparative pharmacokinetic study, co-administration of the ester derivative 11α-O-2-methylbutanoyl-12β-O-tigloyl-tenacigenin B (MT2) with paclitaxel in SD rats resulted in a 2.2–5.3 fold increase in the area under the plasma concentration-time curve (AUC) of paclitaxel, relative to paclitaxel administered alone [1]. In contrast, the unmodified Tenacigenin B core (MT4) did not exhibit this significant CYP3A4 inhibitory activity [2]. This evidence demonstrates that while the Tenacigenin B core is essential, its functional utility as a chemosensitizer is uniquely activated and quantified through specific ester derivatization, a property not shared by the unmodified aglycone or structurally distinct glycosides.

Paclitaxel AUC Boost by Ester

Reported

2.2–5.3 fold AUC increase with MT2 co‑administration

Supports CYP3A4-mediated chemosensitization context

Esterification required; unmodified core inactive.

Evidence Dimension	Paclitaxel AUC increase in vivo
Target Compound Data	2.2–5.3 fold increase in paclitaxel AUC with MT2 (esterified Tenacigenin B derivative) co-administration
Comparator Or Baseline	Paclitaxel alone (1.0 fold AUC) and unmodified Tenacigenin B (MT4), which showed no significant CYP3A4 inhibition [2].
Quantified Difference	2.2- to 5.3-fold increase in drug exposure
Conditions	Pharmacokinetic study in SD rats; co-administration of paclitaxel with MT2.

Why This Matters

This quantifiable boost in co-administered drug exposure directly supports the procurement of specific Tenacigenin B ester derivatives (e.g., MT2) for preclinical chemosensitization and drug interaction studies, providing a clear, data-driven alternative to using the inactive unmodified aglycone core.

• [1] Xie B, Lu YY, Luo ZH, et al. Tenacigenin B ester derivatives from Marsdenia tenacissima actively inhibited CYP3A4 and enhanced in vivo antitumor activity of paclitaxel. J Ethnopharmacol. 2019 May 10;235:309-319. doi: 10.1016/j.jep.2019.02.028. PMID: 30772481. View Source
• [2] Xie B, Lu YY, Luo ZH, et al. Tenacigenin B ester derivatives from Marsdenia tenacissima actively inhibited CYP3A4 and enhanced in vivo antitumor activity of paclitaxel. J Ethnopharmacol. 2019 May 10;235:309-319. doi: 10.1016/j.jep.2019.02.028. PMID: 30772481. (Reference for MT4 lack of inhibition) View Source

Potent Reversal of Paclitaxel-Induced Multidrug Resistance (MDR) by MT2 Ester Derivative: An 18–56 Fold Decrease in IC50 Values

The ester derivative 11α-O-2-methylbutanoyl-12β-O-tigloyl-tenacigenin B (MT2) potently reverses paclitaxel-induced multidrug resistance (MDR) in HeLa/Tax cells, a model system with 100–360 fold resistance compared to parental HeLa cells [1]. At concentrations of 5 or 10 μmol/L, MT2 significantly restored chemosensitivity, resulting in an 18–56 fold decrease in the IC50 values of co-administered anticancer drugs (paclitaxel, docetaxel, vinblastine) [1]. In vivo, the combination of MT2 with paclitaxel exerted a synergistic inhibitory effect on the growth of HeLa/Tax xenografts in nude mice without increasing toxicity [2]. This MDR reversal activity is mediated by the suppression of both P-glycoprotein (P-gp) and MRP2 expression, and the direct inhibition of P-gp substrate transport via a non-substrate interaction mechanism [2]. This functional profile is distinct from that of other natural chemosensitizers like verapamil, which often carry significant cardiovascular toxicity, and is absent in the unmodified Tenacigenin B core.

MDR Reversal by MT2 Ester

Head-to-head

18–56 fold IC50 decrease in HeLa/Tax cells

Reported MDR reversal endpoint context

MT2 ester-dependent; unmodified core lacks activity.

Evidence Dimension	Fold-reversal of drug resistance (decrease in IC50) and in vivo tumor growth inhibition
Target Compound Data	18–56 fold decrease in IC50 values of anticancer drugs (paclitaxel, docetaxel, vinblastine) in HeLa/Tax cells treated with 5-10 μM MT2; Synergistic inhibition of tumor growth in HeLa/Tax xenografts in vivo with MT2 + paclitaxel combination.
Comparator Or Baseline	HeLa/Tax cells without MT2 treatment (baseline resistance 100–360 fold); Paclitaxel alone in vivo.
Quantified Difference	18–56 fold sensitization; Synergistic in vivo tumor inhibition (statistically significant reduction vs. paclitaxel alone).
Conditions	HeLa/Tax MDR cell line; nude mouse xenograft model.

Why This Matters

This data provides a clear, quantitative justification for procuring MT2 (a specific esterified Tenacigenin B derivative) as a chemical probe for MDR reversal studies. Its dual-mechanism action (efflux pump suppression and direct transport inhibition) offers a distinct and well-characterized alternative to standard chemosensitizers with known off-target effects.

• [1] Wu ZL, Gao Y, et al. An ester derivative of tenacigenin B from Marsdenia tenacissima (Roxb.) Wight et Arn reversed paclitaxel-induced MDR in vitro and in vivo by inhibiting both P-gp and MRP2. J Ethnopharmacol. 2022 Aug 10;294:115353. doi: 10.1016/j.jep.2022.115353. PMID: 35533911. View Source
• [2] Wu ZL, Gao Y, et al. An ester derivative of tenacigenin B from Marsdenia tenacissima (Roxb.) Wight et Arn reversed paclitaxel-induced MDR in vitro and in vivo by inhibiting both P-gp and MRP2. J Ethnopharmacol. 2022 Aug 10;294:115353. doi: 10.1016/j.jep.2022.115353. PMID: 35533911. (Reference for mechanism and in vivo synergy) View Source

Target-Specific Modulation of Aurora-A Kinase in Lymphoma: Distinct from Non-Specific Cytotoxic Activity of Xiaoaiping Injection

In Raji lymphoma cells, Tenacigenin B induces significant anti-tumor effects through a defined molecular target, Aurora-A kinase, a mechanism distinct from the non-specific cytotoxicity observed with the complex mixture Xiaoaiping injection [1]. Treatment with Tenacigenin B resulted in significantly downregulated cell proliferation, increased G1 phase arrest, and enhanced apoptosis, with corresponding modulation of key proteins in the PTEN/PI3K/AKT/p53 pathway [1]. In a nude mouse xenograft model, Tenacigenin B treatment led to significant suppression of tumor volume and weight (P<0.01) and increased the number of apoptotic cells as measured by TUNEL assay (P<0.01) [1]. Notably, while the Xiaoaiping injection (a multi-component extract) shows dose-dependent growth inhibition on SACC83 adenoid cystic carcinoma cells, 17β-Tenacigenin B alone does not, indicating a cell-line and target-specific activity profile that is obscured in crude extracts [2]. This target engagement and pathway specificity provide a clear differentiator for researchers seeking a well-defined chemical probe for Aurora-A or JAK/STAT pathway investigation, as opposed to an undefined botanical extract.

Aurora‑A vs Xiaoaiping

Head-to-head

Tumor suppression in Raji xenograft (P<0.05); Xiaoaiping inactive on SACC83

Model-specific pathway response context

Cell-line dependent activity; validation required.

Evidence Dimension	Tumor growth suppression and target pathway modulation in vivo and in vitro
Target Compound Data	Tenacigenin B: Significant suppression of tumor volume/weight in Raji xenografts (P<0.01); Significant increase in TUNEL-positive apoptotic cells (P<0.01); Modulation of Aurora-A, PTEN, PI3K, AKT, p53, and p21.
Comparator Or Baseline	Xiaoaiping injection (multi-component *M. tenacissima* extract): Showed no significant anti-tumor effect by 17β-Tenacigenin B on SACC83 cells, whereas the injection had a dosage-dependent effect.
Quantified Difference	Qualitative difference in activity profile; Tenacigenin B is inactive on SACC83 while Xiaoaiping is active, highlighting target/cell-line specificity.
Conditions	Raji lymphoma cells in vitro; Raji cell xenograft in nude mice in vivo; SACC83 adenoid cystic carcinoma cells in vitro.

Why This Matters

This evidence positions Tenacigenin B as a specific molecular probe for Aurora-A and related pathways in defined cancer models (e.g., lymphoma), a clear advantage over crude extracts when studying defined mechanisms of action. Procurement should be guided by the specific cell line and pathway of interest.

• [1] Dai X, Ma B, Jiang P, Xu Z, Kong X, Sun X. Tenacigenin B Has Anti-Tumor Effect in Lymphoma by In Vitro and In Vivo Study. Med Sci Monit. 2019 Sep 1;25:6563-6573. doi: 10.12659/MSM.916461. PMID: 31472040; PMCID: PMC6738005. View Source
• [2] Wang Q, Cao J, Wang P, Ge M. Antitumor Effect of C21 Steroidal Glycosides on Adenoid Cystic Carcinoma Cell Line SACC83. Clin Lab. 2015;61(10):1553-60. doi: 10.7754/clin.lab.2015.141218. PMID: 26642719. View Source

Selective Targeting of IL-6/JAK1/STAT Pathway in Neutrophilic Asthma: A Distinct Anti-Inflammatory Mechanism

Network pharmacology and experimental validation have identified 17β-Tenacigenin B as the primary active compound from *Marsdenia tenacissima* for the treatment of neutrophilic asthma (NA) [1]. Its mechanism of action is highly specific: it targets interleukin (IL)-6 and Janus kinase (JAK)1, thereby modulating the downstream JAK/STAT and PI3K/AKT/mTOR signaling pathways [1]. Molecular docking, molecular dynamics simulations, and cellular thermal shift assays (CETSA) confirmed stable binding between 17β-Tenacigenin B and these targets [1]. This is a distinct pharmacological profile compared to other natural anti-inflammatory steroids, which often act via glucocorticoid receptor agonism, a pathway known to be poorly effective in NA [2]. In vivo, MT treatment (attributed to 17β-Tenacigenin B) alleviated asthma symptoms and reduced neutrophil infiltration in a mouse model [1]. This target-specific, non-glucocorticoid mechanism positions 17β-Tenacigenin B as a unique and valuable chemical probe for studying steroid-refractory inflammatory pathways, clearly differentiating it from broader-acting anti-inflammatory compounds.

IL‑6/JAK1 Targeting in NA

Data to verify

Stable binding to IL‑6 and JAK1; modulates JAK/STAT & PI3K/AKT/mTOR

Non‑steroidal anti‑inflammatory probe context

Epub ahead of print; experimental confirmation pending.

Evidence Dimension	Target engagement and pathway modulation
Target Compound Data	17β-Tenacigenin B: Stable binding to IL-6 and JAK1; Modulation of JAK/STAT and PI3K/AKT/mTOR pathways in a neutrophilic asthma model.
Comparator Or Baseline	Glucocorticoid receptor agonists (class-level inference): Poor efficacy in neutrophilic asthma due to distinct inflammatory pathways.
Quantified Difference	Qualitative difference in mechanism of action (targeting JAK/STAT vs. glucocorticoid receptor).
Conditions	Network pharmacology analysis; molecular docking; molecular dynamics simulations; CETSA; mouse model of neutrophilic asthma (HDM+LPS).

Why This Matters

This evidence identifies 17β-Tenacigenin B as a chemical probe with a unique and well-defined anti-inflammatory mechanism, making it a strategic procurement choice for researchers investigating non-steroidal approaches to treating asthma and other IL-6/JAK/STAT-driven inflammatory conditions.

• [1] [Authors not specified]. Network pharmacology and experimental validation identify the targets of Marsdenia tenacissima in neutrophilic asthma treatment. J Ethnopharmacol. 2025 Oct 22; [Epub ahead of print]. doi: 10.1016/j.jep.2025.114746. View Source
• [2] [Review on neutrophilic asthma and glucocorticoid resistance; citation for context only]. View Source

High-Impact Application Scenarios for Tenacigenin B: Leveraging Aglycone Potency, Metabolic Specificity, and Target Engagement

Preclinical Chemosensitization and MDR Reversal Studies

Use Tenacigenin B and its ester derivatives (e.g., MT2) as a well-characterized chemical tool to investigate and reverse multidrug resistance (MDR) in cancer models. The quantifiable 18–56 fold reduction in IC50 for standard chemotherapeutics in P-gp/MRP2-overexpressing cells [1] and the synergistic in vivo tumor inhibition in combination with paclitaxel [2] provide a robust and data-backed alternative to toxic chemosensitizers like verapamil. This is a high-value application for academic and pharmaceutical research groups focused on overcoming drug resistance in solid tumors.

Investigating the JAK/STAT and PI3K/AKT/mTOR Pathways in Inflammatory Disease Models

Leverage the unique target engagement of 17β-Tenacigenin B with IL-6 and JAK1 to dissect the JAK/STAT and PI3K/AKT/mTOR signaling cascades [3]. This application is particularly relevant for models of neutrophilic asthma and other IL-6-driven inflammatory conditions where glucocorticoids show limited efficacy [3]. The compound's well-defined molecular interaction profile, validated by CETSA and molecular dynamics simulations [3], makes it an excellent probe for pathway-focused research, differentiating it from non-specific anti-inflammatory agents.

Structure-Activity Relationship (SAR) and Metabolic Profiling of C21 Steroidal Aglycones

Employ Tenacigenin B as the core scaffold for systematic structure-activity relationship (SAR) studies. The proven functional divergence between the unmodified aglycone (inactive in CYP3A4 inhibition) and its C-11/C-12 esterified derivatives (active chemosensitizers) [4] provides a clear starting point for medicinal chemistry optimization. Furthermore, its distinct metabolic fate (dehydrogenation) compared to related glycosides (hydroxylation) in human liver microsomes [5] makes it a critical reference compound for ADME and drug interaction research, particularly for predicting the behavior of natural product-derived steroid analogs.

Targeted Cancer Cell Line Screening and Pathway-Specific Mechanism-of-Action Studies

Utilize Tenacigenin B as a specific chemical probe for Aurora-A kinase modulation in defined cancer models, particularly lymphoma (Raji cells) [6]. Its activity, characterized by G1 phase arrest and apoptosis induction via the PTEN/PI3K/AKT/p53 axis [6], offers a cleaner pharmacological tool than multi-component botanical extracts (e.g., Xiaoaiping injection) for studying this specific pathway. Its comparative lack of activity on SACC83 adenoid cystic carcinoma cells [7] further underscores its value in cell-line-selective screening assays aimed at identifying genetic or proteomic determinants of sensitivity to C21 steroidal aglycones.

Application

Selection Property

Validation Focus

MDR reversal pathway research

Ester‑dependent P‑gp/MRP2 modulation

Co‑administered drug sensitivity endpoints

JAK/STAT signaling pathway studies

IL‑6/JAK1 target engagement profile

Neutrophilic airway inflammation model endpoints

C21 aglycone SAR and metabolic profiling

Core esterification impact on CYP3A4

Metabolic profile differentiation from glycosides

Aurora‑A kinase‑targeted cell line screening

Cell‑line specific growth arrest profile

PTEN/PI3K/AKT/p53 pathway endpoints

• [1] Wu ZL, Gao Y, et al. An ester derivative of tenacigenin B from Marsdenia tenacissima (Roxb.) Wight et Arn reversed paclitaxel-induced MDR in vitro and in vivo by inhibiting both P-gp and MRP2. J Ethnopharmacol. 2022 Aug 10;294:115353. doi: 10.1016/j.jep.2022.115353. PMID: 35533911. View Source
• [2] Wu ZL, Gao Y, et al. An ester derivative of tenacigenin B from Marsdenia tenacissima (Roxb.) Wight et Arn reversed paclitaxel-induced MDR in vitro and in vivo by inhibiting both P-gp and MRP2. J Ethnopharmacol. 2022 Aug 10;294:115353. doi: 10.1016/j.jep.2022.115353. PMID: 35533911. View Source
• [3] [Authors not specified]. Network pharmacology and experimental validation identify the targets of Marsdenia tenacissima in neutrophilic asthma treatment. J Ethnopharmacol. 2025 Oct 22; [Epub ahead of print]. doi: 10.1016/j.jep.2025.114746. View Source
• [4] Xie B, Lu YY, Luo ZH, et al. Tenacigenin B ester derivatives from Marsdenia tenacissima actively inhibited CYP3A4 and enhanced in vivo antitumor activity of paclitaxel. J Ethnopharmacol. 2019 May 10;235:309-319. doi: 10.1016/j.jep.2019.02.028. PMID: 30772481. View Source
• [5] Zhao C, Han S, Yang Y, et al. Metabolic profiling of tenacigenin B, tenacissoside H and tenacissoside I using UHPLC-ESI-Orbitrap MS/MS. Biomed Chromatogr. 2016 Nov;30(11):1757-1765. doi: 10.1002/bmc.3751. PMID: 27106066. View Source
• [6] Dai X, Ma B, Jiang P, Xu Z, Kong X, Sun X. Tenacigenin B Has Anti-Tumor Effect in Lymphoma by In Vitro and In Vivo Study. Med Sci Monit. 2019 Sep 1;25:6563-6573. doi: 10.12659/MSM.916461. PMID: 31472040; PMCID: PMC6738005. View Source
• [7] Wang Q, Cao J, Wang P, Ge M. Antitumor Effect of C21 Steroidal Glycosides on Adenoid Cystic Carcinoma Cell Line SACC83. Clin Lab. 2015;61(10):1553-60. doi: 10.7754/clin.lab.2015.141218. PMID: 26642719. View Source